Cas no 1375472-88-0 (2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride)

• Product Name: 2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride
• CAS No: 1375472-88-0
• MF: C₈H₁₄Cl₂N₂O₂S
• MW: 273.179958820343
• MDL: MFCD21602804
• CID: 4594675
• PubChem ID: 72153642
• Update Time: 2025-06-10

2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-ethyl-1,3-thiazol-5-yl)methyl]amino}acetic acid dihydrochloride
• 2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride

• MDL： MFCD21602804
• Inchi： 1S/C8H12N2O2S.2ClH/c1-2-7-10-4-6(13-7)3-9-5-8(11)12;;/h4,9H,2-3,5H2,1H3,(H,11,12);2*1H
• InChI Key： WUBUADZUSJGXFT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNCC1SC(CC)=NC=1.[H]Cl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride

2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride (CAS No. 1375472-88-0): An Overview

2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride (CAS No. 1375472-88-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiazole and possesses unique structural and functional properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride consists of a thiazole ring, an ethyl group, and an amino-acetic acid moiety. The presence of these functional groups imparts specific chemical and biological activities to the molecule. The thiazole ring is known for its ability to form stable complexes with metal ions, which can be exploited in the design of metalloprotein inhibitors. The ethyl group adds hydrophobicity, which can influence the compound's solubility and membrane permeability. The amino-acetic acid moiety, on the other hand, provides a versatile platform for further chemical modifications and conjugations.

In recent years, 2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride has been studied extensively for its potential as a therapeutic agent. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways that are often dysregulated in cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potent inhibitory effects of 2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride on the enzyme ABCG2 (ATP-binding cassette sub-family G member 2). ABCG2 is a multidrug resistance protein that plays a significant role in the efflux of anticancer drugs from tumor cells, leading to reduced drug efficacy. The study demonstrated that this compound significantly reduced ABCG2 activity, thereby enhancing the cytotoxic effects of anticancer drugs in vitro and in vivo.

Beyond its potential as an enzyme inhibitor, 2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride has also shown promise in modulating other biological processes. For example, it has been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride have also been investigated to ensure its suitability for clinical applications. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These properties suggest that it can be effectively delivered to target tissues and maintain therapeutic concentrations over extended periods.

In addition to its therapeutic potential, 2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride has been explored for its use as a research tool in understanding cellular processes. Its ability to selectively inhibit specific enzymes makes it a valuable probe for studying signaling pathways and identifying novel drug targets. Researchers have utilized this compound to investigate the roles of various kinases and transporters in cellular functions such as cell proliferation, apoptosis, and drug resistance.

The safety profile of 2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride has been evaluated through preclinical studies. These studies have demonstrated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-{(2-ethyl-1,3-thiazol-5-yl)methylamino}acetic acid dihydrochloride (CAS No. 1375472-88-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.